Cas no 1807013-67-7 (Ethyl 3-aminomethyl-2-bromo-5-cyanobenzoate)

• Product Name: Ethyl 3-aminomethyl-2-bromo-5-cyanobenzoate
• CAS No: 1807013-67-7
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 4796055
• Update Time: 2023-08-17

Ethyl 3-aminomethyl-2-bromo-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminomethyl-2-bromo-5-cyanobenzoate

• Inchi： 1S/C11H11BrN2O2/c1-2-16-11(15)9-4-7(5-13)3-8(6-14)10(9)12/h3-4H,2,6,14H2,1H3
• InChI Key： LPBWZHHQOUFSEP-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CC(C#N)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1